N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-2-tosylacetamide

• IUPAC Name: 2-(4-methylphenyl)sulfonyl-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H17N3O4S2/c1-12-7-9-13(10-8-12)27(23,24)11-16(22)19-18-21-20-17(25-18)14-5-3-4-6-15(14)26-2/h3-10H,11H2,1-2H3,(H,19,21,22)
• InChI Key: ZGKWLIQOEMFWSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NN=C(O2)C3=CC=CC=C3SC
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

The compound “N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-2-tosylacetamide” is a complex organic molecule. It contains several functional groups, including a methylthio group, an oxadiazole ring, and a tosylacetamide group. These groups could potentially confer various chemical properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the methylthio group could be introduced via a nucleophilic substitution reaction. The oxadiazole ring could be formed through a cyclization reaction. The tosylacetamide group might be added through an amide coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring, a heterocyclic ring containing nitrogen and oxygen atoms, could potentially influence the compound’s electronic properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the methylthio group could potentially undergo oxidation reactions. The oxadiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar oxadiazole ring and the tosylacetamide group could affect its solubility in different solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of the Compound : N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-2-tosylacetamide serves as an organoboron reagent in SM coupling reactions. .

Antibacterial Activity

• Observation : Among related compounds, N-(4-nitrophenyl)-5-phenyl-[1,2,4]triazolo[1,5-c]-quinazolin-2-amine and N-(4-chlorophenyl)-5-phenyl-[1,2,4]triazolo[1,5-c]-quinazolin-2-amine exhibit potent antibacterial activity against E. coli, P. aeruginosa, and S. .

Organic Intermediates

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, it might interact with biological targets in specific ways. For example, compounds containing oxadiazole rings have been studied for their potential antimicrobial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For instance, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it could be a fire hazard. Its toxicity would depend on factors like its reactivity and the nature of its breakdown products.